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Compound of Interest

Compound Name: (+)-DIPCl

Cat. No.: B8423263 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of reagents is paramount for predictable and successful

experimentation. This in-depth technical guide provides a comprehensive overview of the core

physical properties and solubility of (+)-DIP-Chloride, a widely utilized chiral reducing agent in

asymmetric synthesis.

Core Physical and Chemical Properties
(+)-DIP-Chloride, also known as (+)-B-chlorodiisopinocampheylborane, is an organoboron

reagent critical for the enantioselective reduction of prochiral ketones.[1][2] Its efficacy is

intrinsically linked to its distinct physical characteristics. The solid form of (+)-DIP-Chloride

typically appears as a colorless to almost colorless substance.[1] It is also commercially

available as a solution, commonly in hexane.[3][4]
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Property Value References

Molecular Formula C₂₀H₃₄BCl [3][4][5]

Molecular Weight 320.75 g/mol [3][4][5]

Appearance
Colorless to almost colorless

clear liquid or solid
[1][3]

Melting Point 53-55 °C (literature) [6]

Density
Approximately 0.88 - 0.91

g/mL
[3][6]

Flash Point >110 °C (>230 °F) [6]

Optical Rotation

[α]²⁰/D = +47 to +54°

(calculated on Hexane

solution)

[3]

Solubility Profile
The solubility of (+)-DIP-Chloride is a critical factor in its application, dictating solvent choice for

reactions. It is soluble in a range of polar and nonpolar aprotic solvents.[7] This solubility profile

makes it compatible with common reaction media used in organic synthesis. However, it is

important to note that (+)-DIP-Chloride and its solutions are sensitive to moisture and air,

reacting instantaneously with water and protic solvents to release HCl.[7] Therefore, all

manipulations should be conducted under an inert atmosphere.
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Solvent Type Solubility References

Diethyl ether Polar aprotic Soluble [7]

Tetrahydrofuran (THF) Polar aprotic Soluble [7]

Methylene chloride Polar aprotic Soluble [7]

Pentane Nonpolar Soluble [7]

Hexane Nonpolar Soluble [7]

Heptane Nonpolar Soluble [1]

Water Polar protic Insoluble/Reacts [7]

Protic Solvents (e.g.,

alcohols)
Polar protic Reacts [7]

Experimental Protocols
While detailed experimental procedures for the determination of the fundamental physical

properties of (+)-DIP-Chloride are not extensively published, a general experimental workflow

for its primary application—asymmetric ketone reduction—provides insight into its practical

handling and reactivity.

General Protocol for Asymmetric Ketone Reduction
This protocol outlines a typical procedure for the enantioselective reduction of a prochiral

ketone using (+)-DIP-Chloride.

Materials:

(+)-DIP-Chloride (solid or as a solution in hexane/heptane)

Anhydrous aprotic solvent (e.g., THF, diethyl ether)

Prochiral ketone

Inert gas supply (Nitrogen or Argon)
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Standard glassware for anhydrous reactions

Quenching agent (e.g., methanol)

Extraction solvent (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Purification apparatus (e.g., column chromatography)

Procedure:

Reaction Setup: Under an inert atmosphere, a solution of the prochiral ketone in an

anhydrous aprotic solvent is cooled to a low temperature (typically between -25 °C and -78

°C).

Addition of (+)-DIP-Chloride: A solution of (+)-DIP-Chloride is added dropwise to the cooled

ketone solution. The reaction mixture is stirred at this temperature for a specified period,

monitoring the reaction progress by a suitable technique (e.g., TLC).

Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a

protic solvent, such as methanol.

Workup: The mixture is allowed to warm to room temperature, and the solvent is removed

under reduced pressure. The residue is then taken up in an extraction solvent and washed

with appropriate aqueous solutions to remove boron byproducts.

Isolation and Purification: The organic layer is dried over an anhydrous drying agent, filtered,

and the solvent is evaporated. The resulting crude chiral alcohol is then purified using

techniques such as column chromatography or distillation.

Analysis: The enantiomeric excess of the purified alcohol is determined using a suitable

analytical method, such as chiral HPLC or GC.[1]

Visualizing the Workflow
The following diagram illustrates a typical experimental workflow for the asymmetric reduction

of a ketone using (+)-DIP-Chloride.
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Asymmetric Ketone Reduction Workflow
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Caption: A typical experimental workflow for asymmetric ketone reduction.
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This technical guide provides essential information on the physical properties and solubility of

(+)-DIP-Chloride for researchers and professionals in the field of chemical synthesis and drug

development. Adherence to proper handling techniques, particularly the exclusion of moisture

and air, is critical for achieving optimal results in its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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